1-(3,5-Difluorobenzoyl)-4-ethylpiperazine

• Molecular Formula: C13H16F2N2O
• Molecular Weight: 254.28 g/mol
• IUPAC Name: (3,5-difluorophenyl)-(4-ethylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H16F2N2O/c1-2-16-3-5-17(6-4-16)13(18)10-7-11(14)9-12(15)8-10/h7-9H,2-6H2,1H3
• InChI Key: FCNYMRYDXISLIS-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C(=O)C2=CC(=CC(=C2)F)F

Description

1-(3,5-Difluorobenzoyl)-4-ethylpiperazine (DFEP) is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. DFEP is a piperazine derivative that has shown promising results in various studies, making it a subject of interest for researchers.

Mechanism of Action

The exact mechanism of action of 1-(3,5-Difluorobenzoyl)-4-ethylpiperazine is not fully understood. However, studies have suggested that it may exert its antitumor activity through the inhibition of cell proliferation and induction of apoptosis in cancer cells. 1-(3,5-Difluorobenzoyl)-4-ethylpiperazine may also exert its neuroprotective effects through the activation of antioxidant pathways and the inhibition of oxidative stress-induced damage.
Biochemical and Physiological Effects:
1-(3,5-Difluorobenzoyl)-4-ethylpiperazine has been shown to exhibit a range of biochemical and physiological effects. In addition to its antitumor and neuroprotective activities, 1-(3,5-Difluorobenzoyl)-4-ethylpiperazine has been shown to exhibit anti-inflammatory and analgesic effects. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

1-(3,5-Difluorobenzoyl)-4-ethylpiperazine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. 1-(3,5-Difluorobenzoyl)-4-ethylpiperazine is also stable under a range of conditions, making it suitable for use in various assays. However, one limitation of 1-(3,5-Difluorobenzoyl)-4-ethylpiperazine is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several potential future directions for research on 1-(3,5-Difluorobenzoyl)-4-ethylpiperazine. One area of interest is the development of 1-(3,5-Difluorobenzoyl)-4-ethylpiperazine-based anticancer drugs. Further studies are needed to fully understand the mechanism of action of 1-(3,5-Difluorobenzoyl)-4-ethylpiperazine and to identify potential targets for drug development. Another area of interest is the potential use of 1-(3,5-Difluorobenzoyl)-4-ethylpiperazine as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to explore the potential anti-inflammatory and analgesic effects of 1-(3,5-Difluorobenzoyl)-4-ethylpiperazine.

Synthesis Methods

1-(3,5-Difluorobenzoyl)-4-ethylpiperazine can be synthesized through a multi-step process involving the reaction of 3,5-difluorobenzoyl chloride with 4-ethylpiperazine in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure 1-(3,5-Difluorobenzoyl)-4-ethylpiperazine.

Scientific Research Applications

1-(3,5-Difluorobenzoyl)-4-ethylpiperazine has been studied extensively for its potential applications in medicinal chemistry. It has been shown to exhibit antitumor activity in various cancer cell lines, making it a potential candidate for the development of anticancer drugs. 1-(3,5-Difluorobenzoyl)-4-ethylpiperazine has also been studied for its potential as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress-induced damage.